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Compound of Interest

Compound Name: Adoxoside

Cat. No.: B1639002

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adoxoside is a naturally occurring iridoid glycoside, a class of monoterpenoids known for their
diverse biological activities. This technical guide provides a detailed overview of the chemical
structure of Adoxoside, alongside available data on its physicochemical properties and
potential biological significance. Due to the limited specific research on Adoxoside, this report
also incorporates information on related iridoid glycosides from the Viburnum genus to provide
a broader context for its potential therapeutic applications.

Chemical Structure and Identification

Adoxoside is characterized by a core iridoid skeleton glycosidically linked to a glucose
molecule. Its systematic identification is established through its unique chemical identifiers.

Table 1: Chemical Identification of Adoxoside
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Identifier Value Source
methyl (1S,4aS,7S,7aS)-7-
(hydroxymethyl)-1-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name [1]

(hydroxymethyl)oxan-2-ylJoxy-
1,4a,5,6,7,7a-
hexahydrocyclopenta[c]pyran-

4-carboxylate

Molecular Formula

C17H26010

[1]

COC(=0)C1=CO--INVALID-

SMILES LINK--O[C@H]3--INVALID- [1]
LINK--CO)0)0">C@@HO
CAS Number 42830-26-2 [1]

Physicochemical Properties

The physicochemical properties of Adoxoside have been computationally predicted and are

summarized in the table below. These parameters are crucial for understanding its

pharmacokinetic and pharmacodynamic behavior.

Table 2: Computed Physicochemical Properties of Adoxoside
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Property Value Unit Source
Molecular Weight 390.38 g/mol [1]
XLogP3 -2.4 [1]
Hydrogen Bond
ydrog 5 [1]
Donors
Hydrogen Bond
yered 10 [1]
Acceptors
Rotatable Bond Count 6 [1]
Exact Mass 390.152597 Da [1]
Topological Polar
polod 149 A2 [1]
Surface Area
Heavy Atom Count 27 [1]
Complexity 566 [1]

Biological Activities and Potential Significance

Direct experimental data on the biological activities of Adoxoside is limited. However, its
structural classification as an iridoid glycoside and its origin from plants of the Viburnum genus
suggest potential therapeutic properties. Iridoid glycosides isolated from Viburnum species
have demonstrated a range of biological effects, including:

o Antimicrobial Activity: Compounds from Viburnum species have shown inhibitory effects
against various microorganisms.[2][3]

» Anti-inflammatory Activity: Several iridoids and other phytochemicals from this genus
possess anti-inflammatory properties.[2]

o Antioxidant Activity: Many constituents of Viburnum plants exhibit antioxidant capabilities.[2]

It is important to note that these activities are attributed to the genus and the class of
compounds and require specific experimental validation for Adoxoside.
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Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Adoxoside are not
readily available in the public domain. However, a general methodology for the isolation of
iridoid glycosides from plant material can be described as follows.

General Protocol for Isolation and Characterization of Iridoid Glycosides:

o Extraction: Dried and powdered plant material (e.g., leaves, stems of Viburnum species) is
subjected to solvent extraction, typically using methanol or ethanol. This process is often
performed at room temperature with agitation or through Soxhlet extraction.

o Fractionation: The crude extract is then partitioned with solvents of increasing polarity, such
as n-hexane, chloroform, ethyl acetate, and n-butanol, to separate compounds based on
their polarity. Iridoid glycosides are typically enriched in the more polar fractions (e.g., ethyl
acetate and n-butanol).

o Chromatographic Purification: The enriched fractions are subjected to various
chromatographic techniques for the isolation of pure compounds. These techniques may
include:

o Column Chromatography: Using silica gel or reversed-phase C18 silica gel as the
stationary phase.

o Preparative High-Performance Liquid Chromatography (HPLC): For final purification of the
isolated compounds.

o Structure Elucidation: The chemical structure of the purified compound (Adoxoside) is
determined using a combination of spectroscopic methods:

o

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

[¢]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 3C) and 2D (COSY,
HSQC, HMBC) NMR experiments to elucidate the connectivity of atoms and the
stereochemistry of the molecule.

o

Infrared (IR) Spectroscopy: To identify functional groups.
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o Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores.

General Workflow for Natural Product Isolation
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A generalized workflow for the isolation and characterization of Adoxoside.

Signaling Pathways

There is currently no specific information available regarding the signaling pathways modulated
by Adoxoside. However, research on other iridoid glycosides and extracts from related plants
suggests potential interactions with key cellular signaling cascades involved in inflammation
and oxidative stress. For instance, some natural products have been shown to modulate
pathways such as the NF-kB and MAPK signaling pathways, which are critical in the
inflammatory response. Further research is necessary to determine if Adoxoside exhibits
similar activities.

Hypothetical Signaling Pathway Modulation by Iridoid Glycosides
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A speculative diagram of potential signaling pathway modulation.

Conclusion

Adoxoside is an iridoid glycoside with a well-defined chemical structure. While specific
biological data for this compound is scarce, its structural class and botanical origin suggest
potential for further investigation in drug discovery and development. The information provided
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in this guide on related compounds from the Viburnum genus offers a foundation for future
research into the pharmacological profile of Adoxoside. Comprehensive studies are required
to elucidate its specific biological activities, mechanism of action, and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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